Cas no 345905-96-6 (Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)-)

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)- is a chiral cyclopropane derivative with a stereospecific (1S,2S) configuration. This compound features a cyclopropane ring substituted with a 4-chlorophenyl group and an ethyl ester moiety, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid cyclopropane structure enhances stability, while the chiral centers allow for enantioselective reactions. The 4-chlorophenyl group contributes to its utility in medicinal chemistry, particularly in the development of bioactive molecules. The ethyl ester functionality provides versatility for further derivatization. This compound is suitable for use in asymmetric synthesis, catalysis, and the preparation of stereochemically defined pharmacophores.

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)- structure

345905-96-6 structure

Product Name:Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)-

CAS No:345905-96-6

MF:C₁₂H₁₃ClO₂

MW:224.683422803879

MDL:MFCD30347818

CID:1463331

PubChem ID:7018381

Update Time:2025-05-28

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)-
- DTXSID30426991
- ethyl (1S,2S)-2-(4-chlorophenyl)cyclopropane-1-carboxylate
- AKOS027470083
- H11208
- (1S,2S)-Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate
- 345905-96-6
- MDL： MFCD30347818
- Inchi： 1S/C12H13ClO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7H2,1H3/t10-,11+/m1/s1
- InChI Key： MBJPATUIODMIKJ-MNOVXSKESA-N
- SMILES： ClC1C=CC(=CC=1)[C@H]1C[C@@H]1C(=O)OCC

Computed Properties

Exact Mass: 224.06049
Monoisotopic Mass: 224.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, (1S,2S)- Pricemore >>

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